Cas no 7567-63-7 (1,3,5-Triethynylbenzene)

1,3,5-Triethynylbenzene Properties

Names and Identifiers

• 1,3,5-TRIETHYNYLBENZENE
• Benzene, 1,3,5-triethynyl-
• 1,3,5-phenylene-triacetylene
• 1,3,5-Triethynyl-benzene
• Benzene,1,3,5-triethynyl-
• 1,3,5 - Triethynylbenzene
• AMBZ0325
• C12H6
• KM1706
• 1754AC
• MI01005
• AM85902
• OR13102
• FCH1117671
• AK105974
• AX8053641
• 1,3,5-三乙炔苯
• YSZC101
• 7567-63-7
• DTXSID00226581
• MFCD00068621
• SY049209
• T2760
• F20857
• FT-0690850
• BCP32319
• PS-3630
• CS-W018418
• 1,3,5-Triethynylbenzene, 97%
• AKOS015836143
• 88666-89-1
• ZDRMMTYSQSIGRY-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00068621
• InChIKey： ZDRMMTYSQSIGRY-UHFFFAOYSA-N
• Inchi： 1S/C12H6/c1-4-10-7-11(5-2)9-12(6-3)8-10/h1-3,7-9H
• SMILES： C1(C#C[H])C([H])=C(C#C[H])C([H])=C(C#C[H])C=1[H]

Computed Properties

• Exact Mass: 150.04695g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.04695g/mol
• Monoisotopic Mass: 150.04695g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 12
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.63050
• PSA: 0.00000
• Refractive Index: 1.588 
• Water Partition Coefficient: Soluble in methanol. Insoluble in water.
• Boiling Point: 272.3 °C at 760 mmHg
• Melting Point: 103.0 to 107.0 deg-C
• Flash Point: 107.6 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.05

1,3,5-Triethynylbenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S16; S26; S36/37/39
• Packing Group：III
• Risk Phrases：R10
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1325
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 36
• Signal Word：Warning
• HazardClass：4.1

1,3,5-Triethynylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons